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Compound of Interest

Compound Name: Bdp R6G dbco

Cat. No.: B13712066

Get Quote

Executive Summary
This technical guide details the photophysical properties and application workflows for BDP
R6G DBCO, a bioorthogonal fluorescent probe. BDP R6G (Borondipyrromethene R6G analog)

is a high-quantum-yield fluorophore engineered to match the spectral channel of Rhodamine

6G (R6G).[1] When conjugated with Dibenzocyclooctyne (DBCO), it enables copper-free

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), facilitating highly specific labeling of

azide-tagged biomolecules in live cells and sensitive biological systems where copper toxicity is

a concern.[2][3][4]

Part 1: Photophysical Architecture
Spectral Characteristics
BDP R6G is characterized by a high extinction coefficient and exceptional photostability,

significantly outperforming traditional Rhodamine 6G in resistance to photobleaching. Its

hydrophobic core requires specific handling to maintain solubility during conjugation.

Table 1: BDP R6G DBCO Physicochemical Specifications
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Property Value / Characteristic Notes

Excitation Max (

)
528 - 530 nm

Matches 532 nm laser lines

perfectly.

Emission Max (

)
548 nm

Standard R6G / TRITC filter

sets.

Extinction Coefficient (

)
~76,000 M⁻¹cm⁻¹ High brightness per molecule.

Quantum Yield (

)
0.96

Near-unity efficiency in optimal

solvents.

Stokes Shift ~20 nm
Sharp emission peak; minimal

crosstalk.

Correction Factor (CF₂₈₀) 0.18
Critical for protein

concentration correction.

Correction Factor (CF₂₆₀) 0.17
Used for nucleic acid labeling

correction.

Solubility DMSO, DMF, Alcohols
Hydrophobic. Do not dissolve

directly in aqueous buffer.

Comparative Analysis
Unlike traditional Rhodamine 6G, BDP R6G is electrically neutral (zwitterionic character

minimized depending on substituents), which influences its cellular permeability and subcellular

localization.

Photostability: BDP derivatives exhibit higher resistance to oxidative photobleaching than

xanthene dyes (Rhodamines).

pH Sensitivity: Fluorescence is largely pH-independent (pH 3–10), making it superior for

acidic organelles (lysosomes) compared to Fluorescein derivatives.
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Part 2: Mechanistic Principles (SPAAC)
The labeling mechanism relies on Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][3]

[4][5] The DBCO moiety contains a strained cyclooctyne ring.[1][3] The relief of this ring strain

provides the thermodynamic driving force to react with an azide group without the need for a

copper (Cu(I)) catalyst, which is cytotoxic and can denature proteins.

Reaction Logic Diagram
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Caption: The SPAAC reaction utilizes ring strain to drive the formation of a stable triazole

linkage between the BDP R6G fluorophore and the target biomolecule.[1][2][3][4][5]

Part 3: Bioconjugation Workflow
Objective: Labeling an Azide-modified protein (e.g., IgG-Azide) with BDP R6G DBCO.

Reagent Preparation
Stock Solution: Dissolve BDP R6G DBCO in anhydrous DMSO or DMF to a concentration of

10 mM.

Critical: Store this stock at -20°C, desiccated, and protected from light. Avoid repeated

freeze-thaw cycles.

Protein Buffer: Ensure the protein is in a buffer free of sodium azide (NaN₃), as it will

compete with the labeling reaction. PBS (pH 7.4) is ideal.

Labeling Protocol (Step-by-Step)
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Stoichiometry Calculation: Use a 1.5x to 4x molar excess of BDP R6G DBCO over the

azide-protein.

Reasoning: SPAAC is slower than Copper-catalyzed click (CuAAC). Excess dye ensures

pseudo-first-order kinetics to drive completion, but BDP's hydrophobicity limits the excess

you can use without precipitating the protein.

Reaction Setup:

Add the calculated volume of BDP R6G DBCO stock to the protein solution.

Solvent Limit: Ensure the final organic solvent (DMSO/DMF) concentration is < 5-10%

(v/v) to prevent protein denaturation.

Incubation:

Incubate for 4 to 16 hours at 4°C (or 2-4 hours at Room Temperature) in the dark.

Note: Lower temperatures preserve protein function but slow the reaction kinetics.

Purification (Essential):

Remove excess unreacted dye using a Desalting Column (e.g., PD-10 or Zeba Spin) or

Dialysis.

Why: BDP dyes are sticky (hydrophobic). A simple spin filter may not remove hydrophobic

aggregates. Gel filtration is preferred.

Workflow Diagram
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Caption: Step-by-step workflow for conjugating BDP R6G DBCO to an azide-modified protein,

emphasizing solvent control and purification.
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Part 4: Quality Control & Self-Validation
To ensure the protocol was successful, you must validate the Degree of Labeling (DOL). This

procedure makes the workflow self-validating.

The DOL Formula
Measure the absorbance of the conjugate at 280 nm (

) and 530 nm (

).

Where:

(BDP R6G) = 76,000 M⁻¹cm⁻¹[6]

(Correction Factor) = 0.18 (This accounts for the dye's absorbance at 280 nm).

= Extinction coefficient of your specific protein (e.g., IgG ~203,000 M⁻¹cm⁻¹).[7]

Target DOL:

Antibodies: Aim for 2–4 dyes per molecule.

< 2: Signal too weak.

4: Risk of fluorescence quenching (BDP dyes can self-quench if overcrowded) and protein

precipitation due to increased hydrophobicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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